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Compound of Interest

Compound Name: Propane-2-sulfonamide

Cat. No.: B152786

An In-Depth Technical Guide to the Safe Handling of Propane-2-sulfonamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological
information for Propane-2-sulfonamide (CAS No: 81363-76-0). As a crucial building block in
medicinal chemistry and drug development, a thorough understanding of its properties is
paramount for ensuring laboratory safety and experimental integrity. This document moves
beyond a simple recitation of safety data sheet (SDS) information, offering a synthesized
narrative grounded in the principles of chemical safety and risk mitigation.

Section 1: Chemical Identity and Physicochemical
Properties

Propane-2-sulfonamide, also known as isopropylsulfonamide, is a simple alkyl sulfonamide.
[1] Its utility in synthetic chemistry stems from the sulfonamide functional group, a common
pharmacophore. Understanding its physical state and properties is the first step in a robust risk
assessment. The compound is a solid at room temperature.

A summary of its key properties is presented below:
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Property Value Source(s)

IUPAC Name propane-2-sulfonamide [2]

2-Propanesulfonamide,
Synonyms _ [1]
Isopropylsulfonamide

CAS Number 81363-76-0 [2]
Molecular Formula CsHaNO:2S [2]
Molecular Weight 123.18 g/mol [2]
Physical Form Solid

Room Temperature (in a dry,
Storage Temperature ) [3]
sealed container)

Section 2: Hazard Identification and Toxicological
Profile

Propane-2-sulfonamide is classified under the Globally Harmonized System (GHS) as a
hazardous substance, warranting careful handling.[2] The primary hazards are associated with
acute toxicity and irritation.[1][2]

GHS Classification Summary:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2]

Skin Irritation (Category 2), H315: Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1][2]

The toxicological profile indicates that exposure via ingestion, skin contact, eye contact, or
inhalation can lead to adverse health effects. The irritant nature of the compound is the most
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immediate concern in a laboratory setting. The causality stems from the chemical's ability to
interact with and disrupt biological tissues upon contact. Respiratory irritation is a key concern
when handling the powdered form, as airborne particles can be easily inhaled.[2]

Section 3: Exposure Controls and Personal
Protection

A multi-layered approach to exposure control is essential, prioritizing engineering controls,
supplemented by administrative controls and, finally, personal protective equipment (PPE).

Engineering Controls

» Ventilation: Always handle Propane-2-sulfonamide in a well-ventilated area.[1] For
procedures that may generate dust, such as weighing or transferring solids, a certified
chemical fume hood is mandatory.

o Safety Equipment: Ensure that safety showers and eyewash stations are readily accessible
and have been recently tested.[4][5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final barrier between the researcher and the chemical.
The choice of PPE should be based on a risk assessment of the specific procedure being
performed.

e Eye and Face Protection: Wear chemical safety goggles or glasses that conform to
recognized standards (e.g., ANSI Z87.1, EN 166). A face shield should be worn in situations
where there is a higher risk of splashes or dust generation.[6]

e Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves.[1] Nitrile gloves are a common and
effective choice for incidental contact. Always inspect gloves for tears or punctures before
use and practice proper glove removal technique to avoid skin contamination.[7]

o Lab Coat: A standard laboratory coat should be worn at all times. For larger quantities or
tasks with a higher risk of spillage, a chemically resistant apron may be necessary.
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o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or during emergency situations, a NIOSH-approved
particulate respirator is required.[8]
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Risk Assessment

Start: Handling
Propane-2-sulfonamide

Potential for
Dust Generation?

No Yes

PPE Requirements

Standard PPE: Enhanced PPE:
- Safety Glasses - Fume Hood Use
- Nitrile Gloves - Face Shield
- Lab Coat - Consider Respirator

Proceed with
Caution

Proceed with
Caution

End: Procedure
Complete
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Route of Exposure?

Inhaled Swallowed

Ingestion:
- Rinse Mouth
- Call Poison Center

Inhalation: Skin Contact: Eye Contact:
- Remove Contaminated Clothing - Rinse with Water (15 min)

- Wash with Soap & Water - Seek Immediate Medical Help

- Move to Fresh Air
- Call for Medical Help

- DO NOT Induce Vomiting

Seek Professional
Medical Attention

Click to download full resolution via product page

Caption: First-Aid Response Workflow for Propane-2-sulfonamide.

Fire-Fighting Measures

Suitable Extinguishing Media: Use extinguishing measures that are appropriate for the local
circumstances and the surrounding environment. This includes water spray, alcohol-resistant
foam, dry chemical, or carbon dioxide. [8]* Specific Hazards: The compound is not
considered a significant fire risk; however, containers may burn. [8]During combustion, it may
emit toxic and corrosive fumes, including nitrogen oxides (NOx) and sulfur oxides (SOXx).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes. [4][9]

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and prevent
contact with skin and eyes. Wear the appropriate PPE as outlined in Section 3. [8]*
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Environmental Precautions: Prevent the material from entering drains or waterways. [9]*
Containment and Cleanup:

o Ventilate the area of the spill.

o Carefully sweep or scoop up the spilled solid material, avoiding the generation of airborne
dust. [8] 3. Use dry cleanup procedures. [8]Consider using a HEPA-filtered vacuum for
larger spills.

o Place the collected material into a clean, dry, properly labeled container for disposal. [8] 5.
Clean the spill area thoroughly with soap and water.

o Dispose of the waste material in accordance with local, state, and federal regulations. [6]

Conclusion

Propane-2-sulfonamide is a valuable chemical reagent that can be used safely by adhering to
the principles of prudent laboratory practice. A comprehensive understanding of its hazards—
primarily as an irritant and a substance harmful upon ingestion—is the foundation of a safe
working environment. By implementing robust engineering controls, consistently using
appropriate personal protective equipment, and following established protocols for handling,
storage, and emergency response, researchers can effectively mitigate the risks associated
with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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